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Compound of Interest

Compound Name: Cadmium-109

Cat. No.: B087968

Health Physics Guide for Unsealed Cadmium-
109 Sources

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health physics considerations
essential for the safe handling of unsealed Cadmium-109 (Cd-1309) sources. Adherence to
these guidelines is critical to minimize radiation exposure and ensure a safe laboratory
environment.

Radiological Properties of Cadmium-109

Cadmium-109 is a radionuclide that decays by electron capture, emitting characteristic X-rays
and conversion electrons. Understanding its radiological properties is fundamental to
implementing appropriate safety protocols.

Table 1: Physical and Radiological Characteristics of
Cadmium-109
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Property

Value

Reference

Half-life

462.6 days

[1]

Primary Emissions

22.1 keV X-rays (83%),
conversion electrons (up to 87
keV)

[1]

Decay Mode

Electron Capture

Annual Limit on Intake (ALI)

40 uCi (Inhalation), 300 pCi

(Ingestion)

[1]

Derived Air Concentration
(DAC)

2 x 10=8 uCi/mL (Stochastic)

Critical Organ

Kidneys

[1]

Dosimetry and Shielding

The primary emissions from Cd-109 are low-energy photons and electrons, which dictates the

necessary dosimetric monitoring and shielding requirements.

Table 2: Dosimetric and Shielding Information for

Cadmium-109
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Parameter

Value/lRecommendation

Reference

External Hazard

Low for small quantities;
primarily a concern for mCi or

greater amounts.

Internal Hazard

Significant; ingestion and
inhalation are the primary

routes of concern.

[1]

Shielding Material

Thin lead foil (e.g., 1 mm) is
effective for shielding the X-

rays.

Dosimetry

Whole-body and ring
dosimeters are recommended
for personnel handling mCi

quantities.

Dose Rate at 30 cm

0.778 mrem/hr/mCi

(unshielded point source)

[1]

Experimental Protocols

Strict adherence to detailed experimental protocols is necessary to prevent contamination and

minimize exposure when working with unsealed Cd-109.

Contamination Monitoring: Wipe Test Protocol

Regular wipe tests are essential to detect removable surface contamination.

Materials:

Liguid scintillation cocktail.

Filter paper (e.g., Whatman No. 1) or cotton swabs.
Solvent (e.g., ethanol or deionized water).

Liquid scintillation vials (20 mL).
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Liquid Scintillation Counter (LSC).

Disposable gloves.

Forceps.

Vial rack.

Permanent marker.

Procedure:
e Preparation:

o Don disposable gloves.

o Create a diagram of the survey area and label the locations to be wiped.

o Label a liquid scintillation vial for each wipe location and one for a background sample.
e Wipe Sampling:

o Slightly moisten a piece of filter paper or a swab with the chosen solvent. Do not
oversaturate.

o Using moderate pressure, wipe an area of 100 cm? (10 cm x 10 cm) at the first designated
location. Use an "S" motion to ensure thorough coverage.

o Using forceps, place the wipe into the corresponding labeled scintillation vial.
o Repeat the process for all designated locations, using a fresh wipe for each area.

o Prepare a background sample by placing an unused, moistened wipe into a labeled
scintillation vial.[1]

e Sample Counting:

o Add the appropriate volume of liquid scintillation cocktail to each vial, ensuring the wipe is
fully submerged.
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o Cap the vials securely and gently shake to mix.

o Load the vials into the Liquid Scintillation Counter, with the background vial in the first
position.

o Set the LSC to count for an appropriate time (e.g., 1-5 minutes) using an energy window
suitable for Cd-109.

o Data Analysis and Action Levels:
o Record the counts per minute (CPM) for each sample and the background.
o Calculate the net CPM for each sample by subtracting the background CPM.

o If the net CPM exceeds a pre-determined action level (typically 2-3 times the background
count), the area is considered contaminated.

o Decontaminate the affected area and perform a follow-up wipe test to confirm the
effectiveness of the decontamination.

Personnel Monitoring: Urine Bioassay Protocol

Urine bioassays are performed to assess the internal uptake of Cd-109. This is particularly
important in cases of suspected inhalation or ingestion.

Materials:

Sterile urine collection containers.

Requisition forms.

Personal protective equipment (gloves).

Cooler for sample transport.

Procedure:

o Sample Collection:
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o The individual should provide a mid-stream urine sample in a sterile collection container.

o The container must be securely sealed and clearly labeled with the individual's name,
date, and time of collection.

o Sample Preparation and Analysis (Performed by an accredited laboratory):
o The urine sample is typically acidified for preservation.

o The concentration of Cadmium-109 is determined using Inductively Coupled Plasma
Mass Spectrometry (ICP-MS). This technique offers high sensitivity and specificity for
detecting trace elements in biological matrices.

o The ICP-MS is calibrated with certified standards to ensure accurate quantification.
o Data Interpretation:
o The results are reported in pg/L or pg/g creatinine.

o The measured concentration is compared to established action levels. If an intake is
confirmed, a dose assessment will be performed by a qualified health physicist to
determine the committed effective dose equivalent.

Radioactive Waste Disposal Protocols

All waste contaminated with Cd-109 must be segregated and disposed of according to
institutional and regulatory requirements.

Procedure:
e Segregation:

o At the point of generation, segregate solid waste contaminated with Cd-109 from all other
waste streams.

o This includes items such as gloves, bench paper, pipette tips, and contaminated labware.
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o Do not mix radioactive waste with hazardous chemical waste unless specifically approved
by the institution's radiation safety office.

» Packaging:

o Place the segregated solid waste into a designated radioactive waste container lined with
a durable, clear plastic bag.

o The container must be clearly labeled with the radiation symbol, the words "Caution,
Radioactive Material," the isotope (Cd-109), and the date.

o Needles, scalpels, and other sharps must be placed in a designated radioactive sharps
container.

o Storage and Pickup:
o Store the waste container in a secure, designated area away from high-traffic locations.
o When the container is full, seal the plastic bag and close the container.
o Complete a radioactive waste pickup request form as required by your institution.
Procedure:
e Segregation and Collection:

o Collect liquid waste contaminated with Cd-109 in a designated, labeled, and durable
container (typically a plastic carboy).

o The container must be clearly labeled with the radiation symbol, "Caution, Radioactive
Material," the isotope (Cd-109), the chemical composition, and an estimate of the activity.

o Do not mix aqueous and organic liquid waste streams.
o Storage:
o Store the liquid waste container in a secondary containment bin to prevent spills.

o The storage area should be secure and designated for radioactive materials.
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» Disposal:

o Arrange for pickup by the institution's radiation safety or hazardous waste management
group.

o Disposal of aqueous radioactive waste via the sanitary sewer may be permissible under
strict regulatory limits and with prior authorization from the Radiation Safety Officer. This is
generally not recommended for long-lived isotopes like Cd-109 without careful
consideration and approval.
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Caption: Decay scheme of Cadmium-109 to stable Silver-109.

Workflow for Handling Unsealed Cadmium-109
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b087968?utm_src=pdf-custom-synthesis
https://www.calstatela.edu/sites/default/files/wipe_tests.pdf
https://www.benchchem.com/product/b087968#health-physics-considerations-for-working-with-unsealed-cadmium-109-sources
https://www.benchchem.com/product/b087968#health-physics-considerations-for-working-with-unsealed-cadmium-109-sources
https://www.benchchem.com/product/b087968#health-physics-considerations-for-working-with-unsealed-cadmium-109-sources
https://www.benchchem.com/product/b087968#health-physics-considerations-for-working-with-unsealed-cadmium-109-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087968?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

